molecular formula C6H7ClN2 B1590075 2-Chloro-6-methylpyridin-4-amine CAS No. 79055-63-3

2-Chloro-6-methylpyridin-4-amine

Cat. No. B1590075
CAS RN: 79055-63-3
M. Wt: 142.58 g/mol
InChI Key: OCAAOWXXYDTPKA-UHFFFAOYSA-N
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Description

2-Chloro-6-methylpyridin-4-amine (2C6MA) is an important organic compound used in the synthesis of a variety of pharmaceuticals, dyes, and other compounds. It is a colorless liquid with a faint, pungent odor and a boiling point of 122°C. 2C6MA is a versatile intermediate in organic synthesis and has been used in the manufacture of a variety of pharmaceuticals and other compounds. It is also used as an intermediate in the synthesis of drugs, dyes, and other compounds.

Scientific Research Applications

Chemical Synthesis and Transformations

  • Ring Transformations : 2-Chloro-6-methylpyridin-4-amine undergoes ring transformations, such as the conversion of 2,6-dibromopyridine by potassium amide in liquid ammonia into 4-amino-2-methylpyrimidine. This showcases its utility in complex chemical synthesis involving halogeno compounds and nucleophiles (Hertog et al., 2010).

Crystallography and Molecular Structure

  • Structural Studies : Investigations into the molecular salt structures involving derivatives of this compound, such as 2-amino-6-methylpyridinium 2,2,2-trichloroacetate, have been conducted. These studies are critical in understanding the molecular and crystallographic properties of such compounds (Babu et al., 2014).

Bioactivity and Agricultural Applications

  • Biological Activity : Compounds derived from this compound, like 1-(4-Chloro-3-methylpyridine)-N-nitroimidazolealkanes-2-amine, have been synthesized and studied for their biological activity. This includes their potential use in agriculture as insecticides, showcasing its relevance in developing new bioactive substances (陈向莹 et al., 2016).

Material Science and Corrosion Inhibition

  • Corrosion Inhibition : Research on derivatives of this compound, like 2-amino-4-methylpyridine, has shown their effectiveness in corrosion inhibition. This is particularly relevant for mild steel in acidic environments, indicating potential applications in material science and engineering (Mert et al., 2014).

Pharmaceutical Synthesis

  • Drug Synthesis : The compound has been used in the synthesis of pharmaceutical products, such as Nevirapine, an anti-infective agent. This demonstrates its importance as a building block in medicinal chemistry (Hu Yong-an, 2012).

properties

IUPAC Name

2-chloro-6-methylpyridin-4-amine
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C6H7ClN2/c1-4-2-5(8)3-6(7)9-4/h2-3H,1H3,(H2,8,9)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

OCAAOWXXYDTPKA-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC(=CC(=N1)Cl)N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C6H7ClN2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID30505452
Record name 2-Chloro-6-methylpyridin-4-amine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID30505452
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

142.58 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

79055-63-3
Record name 2-Chloro-6-methylpyridin-4-amine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID30505452
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 2-chloro-6-methylpyridin-4-amine
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URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
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Synthesis routes and methods

Procedure details

A solution of 2-chloro-6-methyl-4-nitropyridine 1-oxide (52 g, 0.27 mol) in EtOH and H2O was treated with powdered iron (46 g, 0.83 mol) and NH4Cl (44 g, 0.83 mol). The mixture was stirred at 90° C. for 3 h. After cooling to room temperature the reaction mixture was filtered, and the filtrate was extracted with ethyl acetate (3×500 mL). The combined organic layers were washed with brine (500 mL), dried over magnesium sulfate, filtered and concentrated to afford 2-chloro-6-methylpyridin-4-amine. 1H NMR (400 MHz, CDCl3) δ 6.36 (d, J=1.5 Hz, 1H), 6.28 (d, J=1.2 Hz, 1H), 4.30 (m, 2H), 2.34 (s, 3H). LRMS calc'd for (C6H7ClN2) [M+H]+, 143; found 143.
Quantity
52 g
Type
reactant
Reaction Step One
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Quantity
44 g
Type
reactant
Reaction Step One
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Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Name
Quantity
46 g
Type
catalyst
Reaction Step One

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

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Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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